Cas no 102636-02-2 (6-(hydroxymethyl)benzothiophene-2-carboxylic acid)

• Product Name: 6-(hydroxymethyl)benzothiophene-2-carboxylic acid
• CAS No: 102636-02-2
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• CID: 1134314
• PubChem ID: 13540122
• Update Time: 2025-04-20

6-(hydroxymethyl)benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)benzothiophene-2-carboxylic acid
• 6-(hydroxymethyl)-1-benzothiophene-2-carboxylic acid
• LogP
• DB-428263
• 102636-02-2
• 6-(Hydroxymethyl)benzo[b]thiophene-2-carboxylic acid
• FJJMWKUDSQFEGL-UHFFFAOYSA-N
• SCHEMBL191611
• 6-Hydroxymethyl-benzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C10H8O3S/c11-5-6-1-2-7-4-9(10(12)13)14-8(7)3-6/h1-4,11H,5H2,(H,12,13)
• InChI Key： FJJMWKUDSQFEGL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CC(CO)=CC1=2

Computed Properties

• Exact Mass: 208.01944
• Monoisotopic Mass: 208.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.494
• Boiling Point: 470.8°C at 760 mmHg
• Flash Point: 238.6°C
• Refractive Index: 1.733
• PSA: 57.53